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Compound of Interest

Compound Name: 1-Methylphenazine

Cat. No.: B086437 Get Quote

Technical Guide: 1-Methylphenazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-
Methylphenazine, a heterocyclic organic compound. The information is presented to support

research and development activities in organic electronics and medicinal chemistry where

phenazine derivatives are of interest.[1]

Core Molecular Data
The essential chemical and physical properties of 1-Methylphenazine are summarized below.

This data is critical for experimental design, analytical characterization, and computational

modeling.
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Property Value Source

Molecular Formula C₁₃H₁₀N₂ [1][2][3]

Molecular Weight 194.23 g/mol [2]

Alternate Molecular Weight 194.236 g/mol [3]

CAS Number 1016-59-7 [1][2]

Synonyms Phenazine, 1-methyl- [1]

Mass of Molecular Ion 194 [4]

Experimental Protocols
A reference for the synthesis of 1-Methylphenazine has been identified in the scientific

literature.[3] However, the detailed experimental protocol from this source is not publicly

available and could not be retrieved for inclusion in this guide.

Synthesis Reference:Journal of Heterocyclic Chemistry, 5, p. 299, 1968.[3]

Researchers interested in the synthesis of this compound are advised to consult the original

publication.

Molecular Information Overview
The following diagram illustrates the core identifying information for 1-Methylphenazine.
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Key Identifiers

1-Methylphenazine

Molecular Formula
C₁₃H₁₀N₂

Molecular Weight
194.23 g/mol

CAS Number
1016-59-7

Click to download full resolution via product page

Caption: Core molecular identifiers for 1-Methylphenazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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